Cas no 176508-82-0 (Benzoic acid, 4-(difluoromethoxy)-3,5-difluoro-)

Benzoic acid, 4-(difluoromethoxy)-3,5-difluoro- structure
176508-82-0 structure
Product Name:Benzoic acid, 4-(difluoromethoxy)-3,5-difluoro-
CAS No:176508-82-0
MF:C8H4F4O3
MW:224.109176635742
CID:1364239
PubChem ID:19956752
Update Time:2025-04-20

Benzoic acid, 4-(difluoromethoxy)-3,5-difluoro- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 4-(difluoromethoxy)-3,5-difluoro-
    • SCHEMBL6740471
    • 176508-82-0
    • AKOS018446986
    • HFLCGDGUPMGALR-UHFFFAOYSA-N
    • 3,5-Difluoro-4-(difluoromethoxy)benzoic acid
    • 4-(difluoromethoxy)-3,5-difluorobenzoic acid
    • Inchi: 1S/C8H4F4O3/c9-4-1-3(7(13)14)2-5(10)6(4)15-8(11)12/h1-2,8H,(H,13,14)
    • InChI Key: HFLCGDGUPMGALR-UHFFFAOYSA-N
    • SMILES: FC1C=C(C(=O)O)C=C(C=1OC(F)F)F

Computed Properties

  • Exact Mass: 224.00962
  • Monoisotopic Mass: 224.00965663g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 224
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • PSA: 46.53
Recommended suppliers
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm